5-chloro-2-methoxy-N-(2-phenylphenyl)benzenesulfonamide

• IUPAC Name: 5-chloro-2-methoxy-N-(2-phenylphenyl)benzenesulfonamide
• InChI: InChI=1S/C19H16ClNO3S/c1-24-18-12-11-15(20)13-19(18)25(22,23)21-17-10-6-5-9-16(17)14-7-3-2-4-8-14/h2-13,21H,1H3
• InChI Key: UVYDPXWOJLBJML-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)Cl)S(=O)(=O)NC2=CC=CC=C2C3=CC=CC=C3
• Molecular Formula: C19H16ClNO3S
• Molecular Weight: 373.9 g/mol

Description

5-chloro-2-methoxy-N-(2-phenylphenyl)benzenesulfonamide, also known as CP-690,550, is a synthetic compound that has been extensively studied for its potential therapeutic applications. It is a potent inhibitor of Janus kinase 3 (JAK3), an enzyme involved in the signaling pathways of several cytokines.

Mechanism of Action

5-chloro-2-methoxy-N-(2-phenylphenyl)benzenesulfonamide is a potent inhibitor of JAK3, an enzyme involved in the signaling pathways of several cytokines, including interleukin-2 (IL-2), IL-4, IL-7, IL-9, IL-15, and IL-21. By inhibiting JAK3, 5-chloro-2-methoxy-N-(2-phenylphenyl)benzenesulfonamide blocks the downstream signaling pathways of these cytokines, leading to a reduction in inflammation and immune response.
Biochemical and Physiological Effects:
In preclinical studies, 5-chloro-2-methoxy-N-(2-phenylphenyl)benzenesulfonamide has been shown to reduce inflammation and joint damage in animal models of rheumatoid arthritis. It has also been shown to improve skin lesions in a mouse model of psoriasis. In clinical trials, 5-chloro-2-methoxy-N-(2-phenylphenyl)benzenesulfonamide has demonstrated efficacy in reducing disease activity and improving symptoms in patients with rheumatoid arthritis and psoriasis.

Advantages and Limitations for Lab Experiments

5-chloro-2-methoxy-N-(2-phenylphenyl)benzenesulfonamide is a potent and selective inhibitor of JAK3, making it a useful tool for studying the role of JAK3 in cytokine signaling pathways. However, its immunosuppressive effects may limit its use in certain experiments, particularly those involving immune cells.

Future Directions

There are several potential future directions for research on 5-chloro-2-methoxy-N-(2-phenylphenyl)benzenesulfonamide. One area of interest is its potential use in the treatment of other autoimmune diseases, such as multiple sclerosis and lupus. Another area of research is the development of more selective JAK3 inhibitors that may have fewer side effects than 5-chloro-2-methoxy-N-(2-phenylphenyl)benzenesulfonamide. Additionally, further studies are needed to fully understand the long-term safety and efficacy of 5-chloro-2-methoxy-N-(2-phenylphenyl)benzenesulfonamide in humans.

Synthesis Methods

5-chloro-2-methoxy-N-(2-phenylphenyl)benzenesulfonamide can be synthesized by a multi-step process starting from commercially available starting materials. The synthesis involves several chemical reactions, including bromination, Suzuki coupling, and sulfonation. The final product is obtained as a white solid, which can be purified by recrystallization.

Scientific Research Applications

5-chloro-2-methoxy-N-(2-phenylphenyl)benzenesulfonamide has been extensively studied for its potential therapeutic applications in several diseases, including rheumatoid arthritis, psoriasis, and inflammatory bowel disease. It has also been investigated for its immunosuppressive effects in organ transplantation and graft-versus-host disease.